4-(4,4,4-Trifluoro-3-oxobutanoyl)benzonitrile
Description
“4-(4,4,4-Trifluoro-3-oxobutanoyl)benzonitrile” is a chemical compound with the molecular formula C11H6F3NO2 and a molecular weight of 241.17 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzonitrile group attached to a trifluoro-3-oxobutanyl group . The presence of the trifluoro group and the nitrile group may contribute to the compound’s reactivity and physical properties.Scientific Research Applications
Synthesis Methodologies and Applications
A Practical Synthesis of 2-Fluoro-4-bromobiphenyl : This research discusses a practical synthesis method for producing key intermediates used in the manufacture of certain non-steroidal anti-inflammatory and analgesic materials, which may share some synthesis parallels with the compound of interest (Qiu et al., 2009).
Benzene-1,3,5-tricarboxamide and Supramolecular Chemistry : Although not directly related, the review on benzene-1,3,5-tricarboxamides (BTAs) discusses their importance across scientific disciplines, hinting at the potential multifunctionality of similarly structured compounds (Cantekin et al., 2012).
Degradation Processes of Nitisinone : While focusing on nitisinone, this study sheds light on the stability and degradation pathways of complex organic compounds, which might be relevant for understanding the behavior of "4-(4,4,4-Trifluoro-3-oxobutanoyl)benzonitrile" in various conditions (Barchańska et al., 2019).
Potential Applications in Environmental Remediation and Organic Synthesis
Graphitic Carbon Nitride-Based Photocatalysts : This review covers the use of graphitic carbon nitride-based photocatalysts for environmental applications, including the degradation of organic pollutants. Such frameworks could suggest potential environmental applications for similarly complex organic compounds (Liu et al., 2020).
Molecular Docking in Environmental Remediation : Discusses the use of molecular docking to understand the biodegradation mechanisms of organic pollutants, indicating a potential research avenue for exploring the interactions and degradation pathways of complex chemicals like "this compound" (Liu et al., 2018).
properties
IUPAC Name |
4-(4,4,4-trifluoro-3-oxobutanoyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6F3NO2/c12-11(13,14)10(17)5-9(16)8-3-1-7(6-15)2-4-8/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWPZUKQSQVGPHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)C(=O)CC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
179184-61-3 |
Source
|
| Record name | 4-(4,4,4-trifluoro-3-oxobutanoyl)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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